Vinyl benzoate
Vinyl benzoate
Vinyl benzoate is an enoate ester obtained by the formal condensation of the carboxy group of benzoic acid with ethenol. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
769-78-8
VCID:
VC21240148
InChI:
InChI=1S/C9H8O2/c1-2-11-9(10)8-6-4-3-5-7-8/h2-7H,1H2
SMILES:
C=COC(=O)C1=CC=CC=C1
Molecular Formula:
C9H8O2
Molecular Weight:
148.16 g/mol
Vinyl benzoate
CAS No.: 769-78-8
Cat. No.: VC21240148
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Vinyl benzoate is an enoate ester obtained by the formal condensation of the carboxy group of benzoic acid with ethenol. Metabolite observed in cancer metabolism. It has a role as a human metabolite. |
|---|---|
| CAS No. | 769-78-8 |
| Molecular Formula | C9H8O2 |
| Molecular Weight | 148.16 g/mol |
| IUPAC Name | ethenyl benzoate |
| Standard InChI | InChI=1S/C9H8O2/c1-2-11-9(10)8-6-4-3-5-7-8/h2-7H,1H2 |
| Standard InChI Key | KOZCZZVUFDCZGG-UHFFFAOYSA-N |
| SMILES | C=COC(=O)C1=CC=CC=C1 |
| Canonical SMILES | C=COC(=O)C1=CC=CC=C1 |
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